2,5-Di-tert-butylhydroquinone (DTBHQ): An In-depth Technical Guide
2,5-Di-tert-butylhydroquinone (DTBHQ): An In-depth Technical Guide
Introduction
2,5-Di-tert-butylhydroquinone (DTBHQ), with the CAS number 88-58-4, is a highly effective synthetic antioxidant and stabilizer.[1] It belongs to the class of organic compounds known as hydroquinones, specifically a derivative of benzene-1,4-diol substituted with two tert-butyl groups.[2] This structural modification enhances its stability and solubility in non-polar substances, making it a valuable additive in a wide range of industrial applications, including polymers, rubbers, plastics, coatings, and oils.[1][3] DTBHQ's primary function is to inhibit or retard oxidation reactions by scavenging free radicals, thereby preventing the degradation of materials and extending their shelf life.[3][4] This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, biological interactions, and analytical methods pertaining to DTBHQ, tailored for researchers and professionals in drug development and chemical sciences.
Core Chemical and Physical Properties
DTBHQ is typically an off-white to light beige crystalline powder.[1][3] Its physical and chemical characteristics are crucial for its application in various industrial processes, particularly those requiring high-temperature stability.[1]
Table 1: General Physical and Chemical Properties of DTBHQ
| Property | Value | Source(s) |
| IUPAC Name | 2,5-di-tert-butylbenzene-1,4-diol | [5][6] |
| Synonyms | DTBHQ, 2,5-TBHQ, DBHQ, Antioxidant DTBHQ | [7] |
| CAS Number | 88-58-4 | [1][7] |
| Molecular Formula | C₁₄H₂₂O₂ | [1][7] |
| Molecular Weight | 222.32 g/mol | [2][7] |
| Appearance | Off-white, light beige to pink-beige crystalline powder | [1][3][8] |
| Melting Point | 210 - 218 °C | [1][3][7] |
| Boiling Point | 313 - 321 °C | [1][7][9] |
| Water Solubility | 3.8 mg/L at 20°C | [7][8] |
| pKa | 11.89 ± 0.23 (Predicted) | [7][8] |
| LogP | 4.6 | [2] |
Solubility Profile
The solubility of DTBHQ has been systematically measured in various organic solvents across a range of temperatures. This data is critical for designing purification processes like crystallization.[5][10] The solubility in acetone, in particular, shows a significant increase with temperature compared to other common solvents.[5][11]
Table 2: Mole Fraction Solubility (x) of DTBHQ in Various Solvents at Different Temperatures (K)
| Temperature (K) | Acetone | Ethyl Acetate | Methanol | Ethanol |
| 278.95 - 283.35 | 0.0161 - 0.0211 | 0.0104 - 0.0123 | 0.0116 - 0.0137 | 0.0075 - 0.0089 |
| 293.15 | 0.0355 | 0.0175 | 0.0195 | 0.0132 |
| 303.15 | 0.0611 | 0.0252 | 0.0278 | 0.0191 |
| 313.15 | 0.1032 | 0.0361 | 0.0396 | 0.0276 |
| 323.15 | 0.1698 | 0.0518 | 0.0563 | 0.0398 |
| 333.15 - 346.15 | - | 0.0741 - 0.1171 | 0.0798 - 0.1245 | 0.0571 - 0.0911 |
| Source: Data compiled from Zhang et al., Journal of Chemical & Engineering Data.[5][10] |
Spectral Data
Spectroscopic data is fundamental for the structural elucidation and identification of DTBHQ.
Table 3: Summary of Spectral Data for DTBHQ
| Technique | Key Peaks / Information | Source(s) |
| ¹H NMR | (300 MHz, DMSO-d₆): δ 8.36 (s, 2H, -OH), 6.60 (s, 2H, Ar-H), 1.29 (s, 18H, -C(CH₃)₃) | [12] |
| ¹³C NMR | Spectral data available, confirms the presence of aromatic and tert-butyl carbons. | [2] |
| Mass Spec (GC-MS) | m/z 222 (M+), 207 (M-CH₃), 57, 41, 43 | [2] |
| FT-IR | Spectra recorded in the region 400-4000 cm⁻¹. Confirms hydroxyl and aromatic C-H stretching. | [2][13] |
| Raman | Spectra recorded in the region 50-3500 cm⁻¹. | [2][13] |
Synthesis and Production
DTBHQ is primarily synthesized via the alkylation of hydroquinone. Several methods have been developed to optimize yield and purity.
Synthesis Methodologies
-
Alkylation with Tert-Butanol : A common industrial method involves the reaction of hydroquinone with tert-butanol in the presence of an acid catalyst, such as a mixture of sulfuric acid and phosphoric acid.[14] Water is often used as a solvent, which offers environmental benefits over organic solvents.[14] This one-step synthesis can achieve yields of up to 90% with high purity (>99%).[14]
-
Alkylation with Methyl Tert-Butyl Ether (MTBE) : An alternative synthesis route uses MTBE as the alkylating agent for hydroquinone.[15] Optimal conditions for this reaction include a specific molar ratio of reactants and catalyst at elevated temperatures, resulting in a high-purity product.[15]
-
Reduction of 2,5-Di-tert-butyl-1,4-benzoquinone : DTBHQ can also be prepared by the chemical reduction of its corresponding quinone, 2,5-di-tert-butyl-1,4-benzoquinone.[16]
Experimental Protocol: One-Step Synthesis from Hydroquinone and Tert-Butanol
This protocol is based on the directional synthesis method described in patent CN104003847A.[14]
Materials:
-
Hydroquinone
-
Tert-butanol
-
Concentrated Sulfuric Acid (98%)
-
Phosphoric Acid (85%)
-
Deionized Water
-
Three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel.
Procedure:
-
Charge the three-necked flask with hydroquinone (1 part by weight) and deionized water (as solvent).
-
Begin stirring and heat the mixture to the reaction temperature of 80-85°C.
-
In a separate beaker, prepare a mixed acid catalyst by combining concentrated sulfuric acid and phosphoric acid.
-
Slowly add tert-butanol (0.7-0.8 parts by weight) to the mixed acid catalyst.
-
Using the dropping funnel, add the tert-butanol/acid mixture to the heated hydroquinone solution over a period of 1-2 hours, maintaining the reaction temperature at 83°C.
-
After the addition is complete, continue to stir the reaction mixture at 83°C for an additional 2 hours.
-
Stop the reaction and allow the system to cool to room temperature. Solid crystals of DTBHQ will precipitate.
-
Collect the solid product by filtration.
-
Wash the filter cake with deionized water (4-5 times) to remove any residual acid and unreacted starting materials.
-
Dry the purified product under vacuum to obtain 2,5-di-tert-butylhydroquinone. The reported yield is over 80%, with purity exceeding 99% after recrystallization.[14]
Visualization: Synthesis Workflow
Caption: Diagram 1: General workflow for the synthesis of DTBHQ.
Reactivity and Antioxidant Mechanism
DTBHQ is a stable compound under standard conditions but is incompatible with strong oxidizing agents.[7] Its primary utility stems from its ability to act as a chain-breaking antioxidant.
The antioxidant mechanism involves the donation of a hydrogen atom from one of its phenolic hydroxyl groups to a highly reactive free radical (R•). This action neutralizes the radical, terminating the oxidative chain reaction that leads to material degradation. The resulting DTBHQ radical is stabilized by resonance across the aromatic ring and steric hindrance from the bulky tert-butyl groups, which prevents it from initiating new oxidation chains.[4]
Visualization: Antioxidant Mechanism
Caption: Diagram 2: Antioxidant action of DTBHQ via H• donation.
Biochemical and Physiological Actions
Beyond its industrial applications, DTBHQ exhibits significant biological activity, making it a subject of interest in toxicology and pharmacology.
-
Calcium Mobilization : DTBHQ is known to act as a calcium ion (Ca²⁺) mobilizing agent.[17][18] It specifically inhibits the sarcoplasmic reticulum (SR) Ca²⁺ uptake in ventricular cells.[7][19] This can lead to an elevation of intracellular free calcium ion concentration ([Ca²⁺]i), which may contribute to downstream cellular effects, including the enhancement of cell transformation initiated by carcinogens.[17]
-
Influence on Arachidonic Acid Metabolism : Studies have shown that DTBHQ can modulate the arachidonic acid pathway. It acts as an inhibitor of both cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LO), with IC₅₀ values of 14.1 µM and 1.8 µM, respectively.[20][21] This suggests a potential anti-inflammatory role by inhibiting the production of prostaglandins and leukotrienes.[21]
-
Nrf2 Pathway : While most research on the Nrf2 antioxidant response pathway focuses on its less substituted analog, tert-butylhydroquinone (tBHQ), the underlying mechanism is relevant.[22][23] tBHQ induces the nuclear translocation of the transcription factor Nrf2, which activates the antioxidant response element (ARE) and upregulates the expression of phase II detoxifying and antioxidant enzymes.[23] Given the structural similarity, DTBHQ may possess related, though distinct, activities within this protective signaling pathway.
Visualization: Key Biological Interactions
Caption: Diagram 3: DTBHQ's inhibitory effects on cellular pathways.
Analytical Methodologies
Accurate quantification and purity assessment of DTBHQ are essential for quality control. Gas chromatography (GC) is a standard method for this purpose.
Experimental Protocol: Purity Analysis by Gas Chromatography
This protocol is a generalized procedure for the analysis of DTBHQ and related hydroquinones based on standard methods.[24]
Objective: To determine the purity of a DTBHQ sample and quantify related impurities like hydroquinone (HQ) and tert-butylhydroquinone (TBHQ).
Materials and Equipment:
-
Gas chromatograph with a thermal conductivity detector (TCD) or flame ionization detector (FID).
-
Column: Packed column (e.g., 20% Silicone SE-30 on Diatoport S) or a suitable capillary column.
-
Reagents: Pyridine (solvent), N,O-bis(trimethylsilyl)acetamide (BSA, derivatizing agent), Methyl benzoate (internal standard), certified DTBHQ, HQ, and TBHQ standards.
-
Standard lab glassware, gas-tight syringes.
Procedure:
-
Preparation of Stock Solutions:
-
Accurately weigh ~50 mg each of DTBHQ, HQ, TBHQ, and methyl benzoate (internal standard).
-
Dissolve each standard in a separate 50 mL volumetric flask with pyridine and dilute to volume.
-
-
Preparation of Calibration Standards:
-
Create a series of calibration standards by adding varying volumes (e.g., 0.5, 1.0, 2.0, 3.0 mL) of the DTBHQ stock solution into separate 10 mL volumetric flasks.
-
To each flask, add a fixed volume (e.g., 2.0 mL) of the internal standard stock solution.
-
Dilute each flask to volume with pyridine and mix.
-
-
Preparation of Sample Solution:
-
Accurately weigh ~1 g of the DTBHQ sample into a 10 mL volumetric flask.
-
Add the same fixed volume (2.0 mL) of the internal standard stock solution.
-
Dilute to volume with pyridine and mix.
-
-
Derivatization (for improved volatility):
-
For each calibration standard and the sample solution, transfer 9 drops into a 2 mL vial or syringe.
-
Add 250 µL of BSA.
-
Seal the vial and heat at ~80°C for 10-15 minutes to form the trimethylsilyl (TMS) derivatives.
-
-
GC Analysis:
-
Set up the GC with appropriate operating conditions (injector temperature, oven temperature program, detector temperature, carrier gas flow rate).
-
Inject a fixed volume (e.g., 1-10 µL) of each derivatized calibration standard in duplicate.
-
Generate a calibration curve by plotting the concentration ratio of DTBHQ to the internal standard against the peak area ratio.
-
Inject the derivatized sample solution in duplicate.
-
-
Calculation:
-
Determine the peak area ratio of the DTBHQ-TMS derivative to the internal standard in the sample chromatogram.
-
Use the calibration curve to calculate the concentration of DTBHQ in the sample.
-
Calculate the purity as a percentage by weight.
-
Visualization: Analytical Workflow
Caption: Diagram 4: Step-by-step process for DTBHQ purity analysis.
Safety and Handling
DTBHQ is considered a hazardous substance and requires careful handling.[25]
-
Toxicity : It is toxic if swallowed (H301) and may cause an allergic skin reaction (H317) and respiratory irritation (H335). It is also very toxic to aquatic life with long-lasting effects (H410).
-
Handling : Use in a well-ventilated area or under a chemical fume hood.[25] Avoid all personal contact, including inhalation of dust.[25] Wear appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye protection.[26]
-
Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[27] Keep away from incompatible materials such as strong oxidizing agents.[7][27]
-
Fire : It is a combustible solid.[25] Use dry chemical powder, foam, or carbon dioxide for extinguishing fires.[25]
References
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- 2. 2,5-Di-tert-butylhydroquinone | C14H22O2 | CID 2374 - PubChem [pubchem.ncbi.nlm.nih.gov]
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- 7. 2,5-Di-tert-butylhydroquinone | 88-58-4 [chemicalbook.com]
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- 9. 2,5-Di-tert-butylhydroquinone 88-58-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
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- 12. 2,5-Di-tert-butylhydroquinone(88-58-4) 1H NMR spectrum [chemicalbook.com]
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- 15. researchgate.net [researchgate.net]
- 16. 2,5-Di-tert-butylhydroquinone synthesis - chemicalbook [chemicalbook.com]
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- 19. 2,5-Di-tert-butylhydroquinone 99 88-58-4 [sigmaaldrich.com]
- 20. researchgate.net [researchgate.net]
- 21. tandfonline.com [tandfonline.com]
- 22. Tert-butylhydroquinone induces mitochondrial oxidative stress causing Nrf2 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Protective effect of tert-butylhydroquinone on the quinolinic-acid-induced toxicity in rat striatal slices: role of the Nrf2-antioxidant response element pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. fao.org [fao.org]
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- 26. MSDS Document [chempoint.com]
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